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Compound of Interest

Compound Name: 2-Chloro-9,10-diphenylanthracene

CAS No.: 43217-28-3

Cat. No.: B1582008

Get Quote

This guide provides a comprehensive technical overview of 2-Chloro-9,10-
diphenylanthracene, a key fluorescent dye and a derivative of the well-studied polycyclic

aromatic hydrocarbon, 9,10-diphenylanthracene (DPA). This document is intended for

researchers, scientists, and professionals in drug development, offering insights into its

synthesis, properties, and applications, with a focus on leveraging its unique characteristics in

scientific research.

Core Compound Identification and Properties
2-Chloro-9,10-diphenylanthracene is distinguished by the addition of a chlorine atom to the

anthracene core of DPA. This substitution subtly modulates the electronic and photophysical

properties of the parent molecule.
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Identifier Value Source

CAS Number 43217-28-3 [1]

Chemical Formula C₂₆H₁₇Cl [1]

Molar Mass 364.87 g·mol⁻¹ [1]

The parent compound, 9,10-diphenylanthracene, is a slightly yellow powder, a characteristic

likely shared by its chlorinated derivative.[2] The introduction of the chloro-substituent is

expected to influence the compound's solubility, crystal packing, and electronic properties,

which in turn affects its application in various fields.

Structural Representation
The molecular structure of 2-Chloro-9,10-diphenylanthracene is depicted below, illustrating

the chlorinated anthracene core with two phenyl substituents.

Caption: Molecular structure of 2-Chloro-9,10-diphenylanthracene.

Synthesis of 2-Chloro-9,10-diphenylanthracene
The primary route for the synthesis of 2-Chloro-9,10-diphenylanthracene is through the direct

chlorination of the parent compound, 9,10-diphenylanthracene. A notable method for this

transformation was described by Evans and Blount, which involves the reaction of cation

radicals of 9,10-diphenylanthracene.[1]

While the detailed experimental protocol from the original literature should be consulted for

precise execution, the general principle involves the generation of a reactive intermediate from

DPA that subsequently reacts with a chlorine source.

A plausible synthetic workflow is outlined below:
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Caption: General synthetic workflow for 2-Chloro-9,10-diphenylanthracene.

For context, the synthesis of the parent 9,10-diphenylanthracene can be achieved through

various methods, including a Suzuki-Miyaura cross-coupling reaction between a 9,10-

dihaloanthracene (such as 9,10-dichloroanthracene or 9,10-dibromoanthracene) and

phenylboronic acid, catalyzed by a palladium complex.[3][4]

Applications in Research and Development
While the most widely known application of 2-Chloro-9,10-diphenylanthracene is as a

fluorescent dye in glow sticks to produce a blue-green glow, its utility extends into more

specialized scientific domains.[1] The parent DPA and its derivatives are recognized for their

high fluorescence quantum yields, making them valuable in the development of organic light-

emitting diodes (OLEDs) and as fluorescent probes.[2][3]

Derivatives of 9,10-diphenylanthracene are being explored as:

Deep-blue emitters in OLEDs: The rigid, highly fluorescent anthracene core is an excellent

scaffold for creating efficient and stable blue-light-emitting materials for displays and lighting.

[5]

Fluorescent Probes: By attaching specific recognition moieties to the DPA core, it is possible

to design fluorescent sensors for ions and biomolecules. The fluorescence of the DPA unit

can be modulated by interactions with the target analyte, often through mechanisms like

photoinduced electron transfer (PET).[3]

Although specific applications of the 2-chloro derivative in drug development are not

extensively documented in publicly available literature, its structural similarity to other DPA
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derivatives used in bioimaging and sensing suggests its potential in these areas. The chlorine

substituent can serve as a handle for further functionalization or can subtly tune the

photophysical properties to be better suited for specific biological environments.

Experimental Protocols
General Protocol for Fluorescence Spectroscopy
The following is a generalized procedure for characterizing the fluorescence properties of 2-
Chloro-9,10-diphenylanthracene, based on standard practices for similar fluorophores.

Materials:

2-Chloro-9,10-diphenylanthracene

Spectroscopic grade solvent (e.g., cyclohexane, toluene, or dichloromethane)

Spectrofluorometer

Quartz cuvettes

Procedure:

Prepare a dilute stock solution of 2-Chloro-9,10-diphenylanthracene in the chosen solvent.

From the stock solution, prepare a series of dilutions to determine the optimal concentration

for fluorescence measurements, ensuring the absorbance is within the linear range of the

instrument (typically < 0.1 AU).

Record the absorption spectrum to determine the absorption maxima (λ_max).

Set the excitation wavelength of the spectrofluorometer to one of the absorption maxima.

Record the fluorescence emission spectrum.

To determine the fluorescence quantum yield, a reference standard with a known quantum

yield in the same solvent is required. 9,10-Diphenylanthracene itself is an excellent standard,

with a quantum yield approaching 1 in cyclohexane.[6][7]
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Comparative Photophysical Data
The photophysical properties of 2-Chloro-9,10-diphenylanthracene are expected to be similar

to, yet distinct from, its parent compound due to the electronic effects of the chlorine atom. The

following table provides data for 9,10-diphenylanthracene as a reference.

Property 9,10-Diphenylanthracene Source

Absorption Maxima (in

cyclohexane)
~372.5 nm [6][8]

Molar Extinction Coefficient (at

372.5 nm)
14,000 M⁻¹cm⁻¹ [6][8]

Emission Maxima (in

cyclohexane)
~400-450 nm [9]

Fluorescence Quantum Yield

(in cyclohexane)
~0.97 - 1.0 [6]

The introduction of a halogen atom onto an aromatic system can sometimes lead to a "heavy-

atom effect," which may increase the rate of intersystem crossing and potentially lower the

fluorescence quantum yield. However, for a single chlorine substitution, this effect may be

minimal.[5]

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 2-
Chloro-9,10-diphenylanthracene. While a specific safety data sheet (SDS) for this compound

is not readily available, the data for the parent compound, 9,10-diphenylanthracene, can serve

as a guideline.

Handling: Avoid contact with skin and eyes. Do not breathe dust.

Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.

Due to its chlorinated nature, additional caution is warranted, and it should be handled in a

fume hood with appropriate personal protective equipment (PPE), including gloves and safety
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glasses.

Conclusion
2-Chloro-9,10-diphenylanthracene, identified by its CAS number 43217-28-3, is a valuable

fluorescent compound with established use in chemiluminescence applications and significant

potential in materials science and as a scaffold for fluorescent probes. Its synthesis via

chlorination of 9,10-diphenylanthracene provides a direct route to this functionalized polycyclic

aromatic hydrocarbon. Further research into its specific photophysical properties and its

application in areas such as bioimaging and sensing could unlock new opportunities for this

versatile molecule in drug development and other advanced scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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